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Compound of Interest

Compound Name: Dipropyl! ether

Cat. No.: B086876

This document provides essential physicochemical data for dipropyl ether, a significant
compound in various research and industrial applications. The information is presented to
support researchers, scientists, and professionals in drug development and other scientific
fields.

Physicochemical Data

Dipropyl ether, also known as propyl ether, is an organic compound with the chemical formula
CeH140.[1][2][3] Key identifying information is summarized in the table below for quick

reference.
Property Value
CAS Registry Number 111-43-3[1][2][3]
Molecular Weight 102.17 g/mol [1][3]
Molecular Formula CeH140[1][2][3]
Empirical Formula CeH140[1]
EC Number 203-869-6[1]

Experimental Protocols
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The determination of the CAS (Chemical Abstracts Service) Registry Number is a standardized
process managed by the American Chemical Society. Each number is a unique numerical
identifier assigned to a single chemical substance. It is assigned as new substances are
identified and entered into the CAS REGISTRY database.

The molecular weight of a compound like dipropyl ether is typically determined using mass
spectrometry. In this technique, a sample is ionized, and the ions are separated based on their
mass-to-charge ratio. This allows for a precise calculation of the molecular mass of the
compound. The NIST (National Institute of Standards and Technology) Chemistry WebBook
provides a molecular weight of 102.1748 for dipropyl ether.[2][4]

Compound Identification Workflow

The logical flow for identifying and characterizing a chemical compound such as dipropyl
ether involves cross-referencing its various identifiers. The CAS number serves as a universal
standard, linking to a wealth of data including its molecular formula and weight.

Dipropy! Ether

has has has
CAS Number Molecular Weight Molecular Formula
111-43-3 102.17 g/mol CeH140
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Fig. 1. Key identifiers for dipropyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Di-n-propyl ether [webbook.nist.gov]

e 3. scbt.com [scbt.com]

e 4. Di-n-propyl ether [webbook.nist.gov]

 To cite this document: BenchChem. [Technical Overview of Dipropyl Ether: Properties and
Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086876#cas-number-and-molecular-weight-of-
dipropyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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